Cas no 2229334-23-8 (2-fluoro-3-methyl-3-phenylbutan-1-amine)

• Product Name: 2-fluoro-3-methyl-3-phenylbutan-1-amine
• CAS No: 2229334-23-8
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5923199
• PubChem ID: 165672336
• Update Time: 2025-08-05

2-fluoro-3-methyl-3-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-methyl-3-phenylbutan-1-amine
• EN300-1877801
• 2229334-23-8

• Inchi： 1S/C11H16FN/c1-11(2,10(12)8-13)9-6-4-3-5-7-9/h3-7,10H,8,13H2,1-2H3
• InChI Key： SZOQQZRWLXJDLZ-UHFFFAOYSA-N
• SMILES： FC(CN)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-3-methyl-3-phenylbutan-1-amine

Professional Introduction to 2-Fluoro-3-methyl-3-phenylbutan-1-amine (CAS No. 2229334-23-8)

2-Fluoro-3-methyl-3-phenylbutan-1-amine, identified by the CAS number 2229334-23-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives characterized by a fluoro-substituted aliphatic backbone, which imparts unique physicochemical properties and biological activities. The structural motif of this molecule, featuring a combination of fluoro, methyl, and phenyl groups, makes it a promising candidate for further exploration in drug discovery and development.

The significance of 2-fluoro-3-methyl-3-phenylbutan-1-amine lies in its potential applications as an intermediate in the synthesis of bioactive molecules. The presence of a fluorine atom at the 2-position introduces electronic and steric effects that can modulate the reactivity and selectivity of the compound during chemical transformations. Additionally, the phenyl group at the 3-position contributes to hydrophobic interactions, which are crucial for binding to biological targets. These features make this compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. Studies have demonstrated that fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs. For instance, fluorine substitution can increase the lipophilicity of a molecule, facilitating its penetration across biological membranes. This property is particularly relevant in the development of oral medications and topical treatments.

The synthesis of 2-fluoro-3-methyl-3-phenylbutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. The use of these modern synthetic approaches not only enhances the scalability of production but also allows for the introduction of additional functional groups, expanding the chemical space for drug design.

One of the most compelling aspects of 2-fluoro-3-methyl-3-phenylbutan-1-amine is its potential as a lead compound in medicinal chemistry. Preclinical studies have highlighted its interaction with various biological targets, including enzymes and receptors involved in critical cellular pathways. For example, preliminary research suggests that this compound may exhibit inhibitory activity against certain kinases, which are known to be aberrantly activated in cancer cells. Such findings underscore its potential as a starting point for developing novel anticancer agents.

The role of computational chemistry in optimizing the structure-function relationship of 2-fluoro-3-methyl-3-phenylbutan-1-amine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities, identifying optimal conformations, and understanding mechanistic aspects of drug-receptor interactions. By leveraging these computational tools, researchers can accelerate the discovery process and prioritize compounds for further experimental validation.

In conclusion, 2-fluoro-3-methyl-3-phenylbutan-1-amine (CAS No. 2229334-23-8) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis through advanced organic methodologies underscores the progress in chemical innovation within this field. As ongoing studies continue to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation medications.